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Compound of Interest

Compound Name: 4-ethylhexan-1-amine

CAS No.: 1000510-56-4

Cat. No.: B6155204 Get Quote

Introduction: The Steric Advantage
In solvent extraction, the basicity and steric hindrance of the amine determine its extraction

power.

Straight-Chain Amines (e.g., TOA, Alamine 336): High packing density and low steric

hindrance. They form extremely stable ion pairs with mineral acids. Drawback: Stripping

often requires expensive bases (NaOH) or thermal energy, as water stripping is ineffective.

Branched C8 Amines (e.g., TEHA): The ethyl group at the 2-position creates significant steric

bulk around the nitrogen center. This reduces the stability of the amine-acid complex.

Advantage:[1][2] The complex is stable enough to extract acid from high-concentration feeds

but unstable enough to release the acid upon contact with water.
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Compound Type CAS Key Application

Tri(2-ethylhexyl)amine

(TEHA)
Tertiary 1860-26-0

Reversible recovery of

HCl/H₂SO₄;

Carboxylic acid

extraction.[1][3][4][5]

[6]

Di(2-ethylhexyl)amine

(DEHA)
Secondary 106-20-7

Rare Earth Element

(REE) separation;

Intermediate for

extractants.

2-Ethylhexylamine (2-

EHA)
Primary 104-75-6

Platinum Group Metal

(PGM)

precipitation/extraction

.

Mechanism of Action
The extraction proceeds via Acid-Base Ion Pair Formation. The amine (

) dissolved in an organic diluent reacts with the acid (

) in the aqueous phase.

Equation:

For branched amines, the equilibrium constant (

) is significantly lower than for straight chains.

Extraction (High Acidity): Equilibrium shifts right.

Stripping (Low Acidity/Water): Equilibrium shifts left, releasing free acid.

Visualization: Steric Hindrance Effect
The following diagram illustrates why TEHA releases targets more easily than TOA.
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Caption: Comparison of binding mechanics. TEHA's branched structure creates a 'loose'

complex, facilitating back-extraction.

Protocol A: Reversible Recovery of HCl using TEHA
Objective: Recover Hydrochloric Acid (HCl) from metal leach liquors without using neutralizing

bases. Target Audience: Hydrometallurgy and Waste Acid Recycling.[7][8]

Materials
Extractant: Tri(2-ethylhexyl)amine (TEHA), >95% purity.

Modifier: 1-Octanol or TBP (Tri-butyl phosphate). Critical: TEHA alone can form a third phase

(solidification) with high acid loading.

Diluent: Low-aromatic kerosene (e.g., Escaid 110 or equivalent).

Workflow Diagram
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Caption: Cyclic process for mineral acid recovery. Note the solvent regeneration loop requiring

only water.

Step-by-Step Methodology
1. Solvent Preparation:

Prepare the organic phase: 30% (v/v) TEHA + 10% (v/v) 1-Octanol + 60% Kerosene.

Why Octanol? Pure TEHA-HCl complexes have limited solubility in non-polar kerosene.

Without the modifier, the organic phase may split into two organic layers (Third Phase

Formation) or precipitate solids.
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2. Extraction Isotherm (Loading):

Contact the organic phase with the acid feed (e.g., 2M HCl) at various Organic:Aqueous

(O:A) ratios (1:5, 1:2, 1:1, 2:1, 5:1).

Shake vigorously for 5 minutes at 25°C.

Separate phases.[1][8] Titrate the aqueous raffinate with NaOH to determine remaining acid

concentration.

Expected Result: TEHA will extract >90% of acid at high concentrations but efficiency drops

as [H+] decreases (unlike Alamine 336 which extracts even at low pH).

3. Scrubbing (Impurity Removal):

If the feed contains metals (Fe, Zn), small amounts may be physically entrained.

Contact the loaded organic phase with a small volume of water or dilute acid (O:A = 5:1).

This washes out entrained metal salts without stripping significant amounts of acid.

4. Water Stripping:

Contact the scrubbed organic phase with pure deionized water at O:A = 1:1 or 1:2.

Because TEHA is a weak base (due to branching), the hydrolysis of the amine salt occurs:

Repeat 2-3 times to fully recover the acid.

Protocol B: Selective PGM Separation with 2-
Ethylhexylamine
Objective: Selectively extract/precipitate Platinum (Pt) or Rhodium (Rh) from mixed chloride

solutions.[9] Compound:2-Ethylhexylamine (2-EHA) (Primary Amine).[10]

Scientific Rationale
Primary amines like 2-EHA can act as precipitants or extractants depending on concentration.

The branched structure provides high selectivity for Pt(IV) over Pd(II) due to specific steric
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fitting with the octahedral

anion.

Methodology
Feed Adjustment: Adjust the PGM chloride solution to 3M - 6M HCl.

Reagent Addition: Add 2-EHA directly or dissolved in diluent.

Precipitation Route: Add pure 2-EHA dropwise. An ion-pair precipitate

forms. This is specific to Pt(IV) in the presence of Pd(II).

Solvent Extraction Route: Dissolve 0.1M 2-EHA in Xylene/Octanol.

Phase Contact: Shake for 10 minutes.

Separation:

If precipitating: Filter the yellow/orange solid. Wash with 6M HCl.[9]

If extracting: Separate phases.[8] Pt(IV) transfers to the organic phase; Pd(II) largely

remains in the aqueous phase.

Comparative Data: Branched vs. Straight Chain
The following table highlights why one would choose a branched amine over a standard

industrial amine.
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Feature
Alamine 336 (Straight C8-
C10)

TEHA (Branched C8)

Basicity (pK_b) Higher (Stronger Base) Lower (Weaker Base)

Acid Extraction Extracts strongly; hard to strip.
Extracts moderately; Water

strippable.

Selectivity Low (Extracts many anions).
High (Steric exclusion of bulky

anions).

Third Phase Risk Moderate
High (Requires modifiers like

Octanol/TBP).

Stripping Agent NaOH or Na₂CO₃ required.[11] Hot Water often sufficient.

Troubleshooting & Best Practices
Third Phase Formation (The "Crud" Layer)
Branched amines are prone to forming a third, heavy organic phase when highly loaded with

acid or metal complexes.

Diagnosis: A middle layer forms between the kerosene and aqueous phase.

Remedy:

Increase Modifier: Increase 1-Octanol or Isodecanol concentration from 10% to 20-30%.

Switch Diluent: Use an aromatic diluent (Solvesso 150) instead of aliphatic kerosene,

though this may reduce environmental compliance.

Temperature: Operate extraction at slightly elevated temperatures (30-40°C) to increase

solubility.

Emulsification
Cause: High viscosity of the branched amine salts.
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Fix: Ensure the amine concentration does not exceed 30-40% v/v. Use a centrifuge for phase

separation if gravity settling > 5 mins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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